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Introduction

Dicaprylyl Carbonate, a diester of caprylyl alcohol and carbonic acid, is a widely utilized
emollient in the cosmetic and pharmaceutical industries.[1] Its popularity stems from its fast-
spreading, non-greasy, and dry skin feel, making it an ideal ingredient in a variety of
formulations, including sunscreens, lotions, and color cosmetics.[1][2][3][4] A critical
physicochemical property governing its application and sensory performance is its rheological
behavior, specifically its viscosity. This technical guide provides an in-depth analysis of the
rheological properties of Dicaprylyl Carbonate, including its viscosity at various shear rates,
and outlines a detailed experimental protocol for its characterization.

Core Rheological Properties

Dicaprylyl Carbonate is characterized as a low-viscosity emollient.[2] Its viscosity is a key
parameter in formulating products with specific spreadability and texture. Published data
indicates its viscosity is typically in the range of 6 to 8 mPa:s at 20°C.[2][5] This low viscosity
contributes to its light, non-greasy feel on the skin. While Dicaprylyl Carbonate itself is a low-

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b157004?utm_src=pdf-interest
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://dewolfchem.com/shop/cetiol-cc/
https://dewolfchem.com/shop/cetiol-cc/
http://www.cospha.ro/dbimg/Cetiol%20CC.pdf
https://www.ulprospector.com/en/eu/PersonalCare/Suppliers/804/BASF/search?start=400
https://www.scribd.com/document/772056685/Cetiol-C5-PRES-Feb-2012-WCC
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-body
http://www.cospha.ro/dbimg/Cetiol%20CC.pdf
http://www.cospha.ro/dbimg/Cetiol%20CC.pdf
https://www.ulprospector.com/en/asia/PersonalCare/Suppliers/1133/BASF/search?start=100&s=Supplier%7CA
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

viscosity liquid, it is often incorporated into more complex formulations like emulsions, which
typically exhibit non-Newtonian, shear-thinning behavior.[6]

Quantitative Data Summary

The following table summarizes the available quantitative data for the viscosity of Dicaprylyl
Carbonate. It is important to note that comprehensive data showing viscosity across a wide

range of shear rates for the pure substance is not readily available in the public domain. The
provided values are typically measured at a single point.

Temperature Measurement

Parameter Value Source
(°C) Method

Viscosity 6 - 8 mPa:s 20 Not Specified [2][5]

Experimental Protocol: Rheological
Characterization

To determine the full rheological profile of Dicaprylyl Carbonate, a detailed experimental
protocol is necessary. The following methodology is based on established standards for
rheological measurements of low-viscosity liquids, such as ISO 3219.[7][8][9][10]

Objective

To measure the dynamic viscosity of Dicaprylyl Carbonate over a range of shear rates to
determine its flow behavior (i.e., whether it is Newtonian, shear-thinning, or shear-thickening).

Materials and Equipment

o Sample: Dicaprylyl Carbonate

» Rheometer: A rotational rheometer capable of controlled shear rate (CSR) or controlled
shear stress (CSS) measurements.

o Geometry: A cone-plate or parallel-plate geometry is suitable for low-viscosity liquids. A
concentric cylinder geometry can also be used.
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o Temperature Control Unit: A Peltier or liquid-based temperature control system to maintain a
constant sample temperature.

» Solvents for Cleaning: Isopropanol or acetone.

Procedure

 Instrument Calibration and Setup:

o

Calibrate the rheometer according to the manufacturer's instructions.

[¢]

Install the chosen geometry (e.g., 40 mm parallel plate).

[¢]

Set the gap to the appropriate distance (e.g., 1 mm for parallel plates).

[e]

Equilibrate the geometry and the measurement plate to the desired temperature (e.qg.,
25°C).

e Sample Loading:

o

Carefully place an appropriate amount of Dicaprylyl Carbonate onto the center of the
lower plate.

o

Lower the upper geometry to the set gap, ensuring the sample spreads evenly to the edge
of the geometry without overfilling.

o

Trim any excess sample from the edge of the geometry.

[¢]

Allow the sample to thermally equilibrate for a set period (e.g., 2-5 minutes).
e Measurement - Flow Curve:

o Perform a continuous shear rate ramp from a low shear rate (e.g., 0.1 s™2) to a high shear
rate (e.g., 1000 s™1).

o Record the shear stress and viscosity as a function of the shear rate.

o Alternatively, a stepped shear rate procedure can be used, where the shear rate is
increased in logarithmic steps, and the viscosity is measured at each step after reaching a
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steady state.

o Data Analysis:

[e]

Plot the viscosity as a function of the shear rate on a logarithmic-logarithmic scale.

o

If the viscosity remains constant over the range of shear rates, the fluid is Newtonian.

[¢]

If the viscosity decreases as the shear rate increases, the fluid is shear-thinning
(pseudoplastic).

[¢]

If the viscosity increases as the shear rate increases, the fluid is shear-thickening
(dilatant).

e Cleaning:
o Thoroughly clean the geometry and plates with the appropriate solvent and lint-free wipes.

Experimental Workflow

The following diagram illustrates the logical workflow for the rheological characterization of
Dicaprylyl Carbonate.
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Caption: Experimental workflow for rheological characterization.
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Discussion

The rheological properties of Dicaprylyl Carbonate are fundamental to its function as an
emollient in cosmetic and pharmaceutical formulations. Its inherent low viscosity is a primary
contributor to the desirable sensory characteristics of the final product. While pure Dicaprylyl
Carbonate is expected to exhibit Newtonian behavior, its incorporation into complex systems
like emulsions will result in non-Newtonian flow, which is critical for product stability, application,
and skin feel. The experimental protocol outlined provides a robust framework for the detailed
characterization of its rheological profile. Further studies are warranted to generate a
comprehensive dataset of its viscosity at various temperatures and shear rates to aid
formulators in optimizing their product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157004#rheological-behavior-of-dicaprylyl-
carbonate-at-different-shear-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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